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Compound of Interest

Compound Name: H-Gly-Arg-OH (Arg-13C6,15N4)

Cat. No.: B12381626

This guide provides essential safety and logistical information for the proper disposal of H-Gly-
Arg-OH (Arg-13C6,15N4), a non-hazardous, isotopically labeled amino acid peptide.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before handling H-Gly-Arg-OH (Arg-13C6,15N4), it is imperative to wear appropriate Personal
Protective Equipment (PPE), including safety glasses with side shields, gloves, and a lab coat.
[1] In the case of dust formation, respiratory protection may be necessary.[2] Ensure that
eyewash stations and safety showers are readily accessible.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for L-Arginine and its isotopically labeled
forms, as found in various Safety Data Sheets (SDS).
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Property Value

Molecular Formula C6H14N402 (unlabeled)
Molecular Weight 174.20 g/mol (unlabeled)
Melting Point 222-230 °C (decomposes)[3][4]
Solubility in Water Soluble[1][4]

log Pow (Octanol/Water Partition Coefficient) -4.20 at 20 °C[1]

Storage Temperature 2-8°C or room temperature[5]

Step-by-Step Disposal Protocol

The primary method for the disposal of H-Gly-Arg-OH (Arg-13C6,15N4) is to follow all
applicable federal, state, and local regulations.[1] According to available Safety Data Sheets, L-
Arginine and its isotopically labeled forms are not classified as hazardous substances.[1][2]
However, waste generators must consult institutional, state, and local guidelines to ensure
proper classification and disposal.

Step 1: Waste Characterization

o Determine if the H-Gly-Arg-OH (Arg-13C6,15N4) waste is considered hazardous according
to your institution's policies and local regulations. While generally not classified as
hazardous, mixtures with other chemicals may alter its classification.

Step 2: Containerization and Labeling

e Solid Waste: Place unused or waste H-Gly-Arg-OH (Arg-13C6,15N4) in its original container
or a suitable, clearly labeled, and sealed container for disposal.[1] Do not mix with other
waste streams unless explicitly permitted by your institution's waste management plan.

e Agueous Solutions: Collect agueous solutions containing H-Gly-Arg-OH (Arg-13C6,15N4) in
a designated, sealed, and labeled waste container.

» Labeling: Ensure the waste container is clearly labeled with the chemical name ("H-Gly-Arg-
OH (Arg-13C6,15N4)") and any other required hazard information.
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Step 3: Storage Pending Disposal

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[3]

Step 4: Final Disposal

e Non-Hazardous Waste: If confirmed as non-hazardous, dispose of the material as regular
chemical waste according to your institution's procedures.[1]

o Spill Cleanup: In the event of a spill, avoid dust formation.[6] Sweep up the solid material and
place it into a suitable container for disposal.[1][6] Clean the affected area thoroughly.[1]

Experimental Protocols Cited

The disposal procedures outlined above are derived from standard safety data sheets and do
not originate from specific experimental protocols for the disposal of H-Gly-Arg-OH (Arg-
13C6,15N4). The recommended procedure is to adhere to the guidance provided in the
product's SDS and comply with institutional and governmental waste disposal regulations.[1]

Disposal Workflow
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Caption: Disposal decision workflow for H-Gly-Arg-OH (Arg-13C6,15N4).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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